Cas no 76450-93-6 (2-Propanol, 1-amino-3-(butylphenylamino)-)

2-Propanol, 1-amino-3-(butylphenylamino)- structure
76450-93-6 structure
Product Name:2-Propanol, 1-amino-3-(butylphenylamino)-
CAS No:76450-93-6
MF:C13H22N2O
MW:222.326583385468
CID:537777
PubChem ID:64584986
Update Time:2025-04-19

2-Propanol, 1-amino-3-(butylphenylamino)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-amino-3-(butylphenylamino)-
    • 1-amino-3-(N-butylanilino)propan-2-ol
    • 76450-93-6
    • AKOS013910449
    • DTXSID10734788
    • 1-AMINO-3-[BUTYL(PHENYL)AMINO]PROPAN-2-OL
    • Inchi: 1S/C13H22N2O/c1-2-3-9-15(11-13(16)10-14)12-7-5-4-6-8-12/h4-8,13,16H,2-3,9-11,14H2,1H3
    • InChI Key: LQYQPOOVIWJZMD-UHFFFAOYSA-N
    • SMILES: OC(CN)CN(C1C=CC=CC=1)CCCC

Computed Properties

  • Exact Mass: 222.17336
  • Monoisotopic Mass: 222.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 49.5Ų

Experimental Properties

  • PSA: 49.49
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